Guanidinium sulphate

Specification

• CAS No.: 1184-68-5
• Molecular Formula: CH5N3·xH2SO4
• IUPAC Name: diaminomethylideneazanium;sulfate
• Standard InChI: InChI=1S/2CH5N3.H2O4S/c2*2-1(3)4;1-5(2,3)4/h2*(H5,2,3,4);(H2,1,2,3,4)
• SMILES: C(=[NH2+])(N)N.C(=[NH2+])(N)N.[O-]S(=O)(=O)[O-]

Introduction

Chemical Structure and Properties

Molecular Composition and Structure

Guanidinium sulphate consists of two guanidinium cations (C(NH₂)₃)⁺ and one sulphate anion (SO₄)²⁻. The guanidinium cation is derived from guanidine, which has the formula HNC(NH₂)₂, a strong base that dissolves in polar solvents. When protonated, it forms the highly stable guanidinium cation, which possesses a planar, symmetric structure with three amino groups bonded to a central carbon atom.

The structure of guanidinium can be conceptualized as a nitrogenous analogue of carbonic acid, where the C=O group is replaced by a C=NH group, and each OH is replaced by an NH₂ group. What makes the guanidinium cation particularly notable is its stability in aqueous solution, attributed to efficient resonance stabilization of the positive charge and effective solvation by water molecules.

Physical Properties

Guanidinium sulphate presents as a white crystalline solid that is highly soluble in water but demonstrates limited solubility in organic solvents. Its melting point ranges between 290-293°C, at which point it undergoes decomposition rather than transitioning to a liquid state.

Table 1: Physical Properties of Guanidinium Sulphate

Property	Value
Chemical Formula	C₂H₁₂N₆O₄S or (C(NH₂)₃)₂SO₄
Molecular Weight	216.216 g/mol
Appearance	White solid
Odor	Odorless
Melting Point	290-293°C (decomposes)
Boiling Point	Decomposes before boiling
Water Solubility	Soluble
Solubility in Alcohol	Almost insoluble
Solubility in Organic Solvents	Insoluble in acetone, chloroform, diethyl ether
Vapor Pressure	~0 mmHg

Chemical Reactivity

Guanidinium sulphate exhibits the chemical properties expected of a guanidinium salt. One notable reaction involves its interaction with calcium nitrate, which produces guanidinium nitrate while precipitating calcium sulphate:

(C(NH₂)₃)₂SO₄ + Ca(NO₃)₂ → 2 C(NH₂)₃NO₃ + CaSO₄

This double displacement reaction demonstrates the compound's utility as a precursor for preparing other guanidinium salts.

Synthesis and Production Methods

Laboratory Preparation

Several methods exist for the laboratory-scale preparation of guanidinium sulphate. The most straightforward approach involves the neutralization of sulfuric acid with guanidine or guanidinium carbonate:

2 HNC(NH₂)₂ + H₂SO₄ → (C(NH₂)₃)₂SO₄

Alternatively, guanidinium carbonate can be used as the starting material:

(C(NH₂)₃)₂CO₃ + H₂SO₄ → (C(NH₂)₃)₂SO₄ + H₂O + CO₂

A less conventional but documented method involves fusing urea with ammonium sulfamate in a 1:3 molar ratio, generating ammonium sulphate as a secondary product:

2 NH₄SO₃NH₂ + 6 (NH₂)₂CO → (C(NH₂)₃)₂SO₄ + (NH₄)₂SO₄ + H₂O + CO + N₂

Crystal Structure and Characteristics

Noncentrosymmetric Crystallization Tendencies

One of the most remarkable properties of guanidinium sulphate is its propensity to form noncentrosymmetric crystal structures. Research has revealed that guanidinium sulphate frameworks demonstrate an exceptional tendency to crystallize without a center of symmetry, often forming in polar or chiral space groups. This characteristic is particularly valuable for materials with potential applications in nonlinear optics and other specialized physical properties.

The crystal structures are typically built of related motifs consisting of six-membered rings formed via hydrogen bonding between three guanidinium cations and three sulphate anions. These six-membered rings subsequently form extended sheets and frameworks through additional hydrogen bonding interactions.

Hydrogen Bonding Networks

The extensive hydrogen bonding capability of guanidinium sulphate is central to its structural characteristics. Each guanidinium cation possesses six hydrogen bond donors (from its NH₂ groups), while the sulphate anion provides multiple hydrogen bond acceptors through its oxygen atoms. This complementary donor-acceptor relationship facilitates the formation of robust hydrogen-bonded networks.

In guanidinium organosulfonate frameworks, the pattern of hydrogen bonding typically results in sheet-like structures with organic residues projecting above and below each sheet. The specific arrangement of these projections depends on the nature of any guest molecules, which can be accommodated between the sheets. This architectural flexibility is particularly evident in guanidinium monosulfonates, which lack constraints on the registry of adjacent sheets, providing additional freedom for molecular packing.

Applications in Chemical and Materials Sciences

Structure Determination via Crystallography

A significant application of guanidinium sulphate and related compounds lies in the field of structural chemistry, particularly in single-crystal X-ray diffraction (SCXRD). Guanidinium organosulfonate (GS) hydrogen-bonded frameworks have been developed as effective hosts for structure determination of diverse guest molecules.

This approach offers a simple, cost-effective, single-step crystallization method for determining the molecular structure of compounds that might otherwise be challenging to analyze, such as liquids or oils at room temperature. The method has demonstrated remarkable success, with a reported 97% success rate in one study that attempted to include 32 different guest molecules.

The utility of GS frameworks extends to the determination of absolute configuration of chiral centers, providing a valuable tool for stereochemical analysis. This capability was demonstrated in a study that developed a one-pot process for determining the absolute stereochemistry of alcohols through the formation of guanidinium organosulfate single crystals.

Designer Materials for Specialized Applications

The noncentrosymmetric nature of guanidinium sulphate crystals makes them potentially useful for designing materials with specialized physical properties, particularly in nonlinear optics. The absence of a center of symmetry is a prerequisite for second-order nonlinear optical effects, making these materials candidates for applications in frequency conversion, electro-optic modulation, and optical parametric oscillation.

Guanidinium sulphate frameworks also show promise as templates for creating materials with controlled porosity and guest selectivity. The predictable hydrogen bonding patterns can be exploited to engineer materials with specific structural features and functional properties.

Recent Research Developments

Recent research has expanded the applications of guanidinium sulphate and related compounds, particularly in the field of crystal engineering. Comparative studies have benchmarked guanidinium organosulfonate hydrogen-bonded frameworks against other host systems, such as adamantoid "molecular chaperones," for structure determination applications.

These investigations have revealed that guanidinium-based hosts and adamantoid chaperones are complementary with respect to guest inclusion, suggesting that both approaches should be considered in the arsenal of methods for molecular structure determination. The low cost of organosulfonate host components makes this approach particularly accessible for a wide range of users.

One notable recent development is the use of guanidinium cyclohexane monosulfonate (GCHMS), which has demonstrated particular effectiveness for trapping aliphatic target molecules. This expands the range of compounds that can be analyzed using guanidinium-based crystallization methods.